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Introduction
Binapacryl is an obsolete dinitrophenol acaricide and fungicide. Its use has been largely

discontinued due to concerns about its toxicity to humans and the environment.[1][2] This

technical guide provides a comprehensive overview of the ecotoxicity of binapacryl, with a

specific focus on its effects on fish and aquatic invertebrates. The information presented herein

is intended to support research, risk assessment, and the development of safer alternatives.

Binapacryl's primary mode of action is the uncoupling of oxidative phosphorylation, a vital

process for cellular energy production.[2] It is important to note that binapacryl is readily

metabolized to dinoseb, a compound with its own significant toxicity, which contributes to the

overall environmental impact.[1]

Quantitative Ecotoxicity Data
The acute toxicity of binapacryl to aquatic organisms is high. The following tables summarize

the available quantitative data for binapacryl and its primary metabolite, dinoseb. Due to the

limited availability of detailed studies on binapacryl, data for dinoseb is included to provide a

more complete toxicological profile.

Table 1: Acute Toxicity of Binapacryl to Fish and Aquatic Invertebrates
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Species Endpoint
Exposure
Duration

Concentration
(µg/L)

Reference(s)

Fish

(unspecified)
LC50 - 40 - 60 [1][3]

Asellus

brevicaudus

(Isopod)

LC50 96 hours 29 [3]

Table 2: Acute and Chronic Toxicity of Dinoseb to Fish and Aquatic Invertebrates
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Species Endpoint
Exposure
Duration

Concentration
(µg/L)

Reference(s)

Fish

Lake Trout

(Salvelinus

namaycush)

LC50 96 hours 44

Cutthroat Trout

(Oncorhynchus

clarkii)

LC50 96 hours 67

Coho Salmon

(Oncorhynchus

kisutch)

LC50 96 hours 100

Catfish (Ictalurus

punctatus)
LC50 96 hours 118

Aquatic

Invertebrates

Various species LC50 24 hours 100 - 2800

Chronic Toxicity

(Fish)

Lake Trout

(Salvelinus

namaycush)

LOEL 81 days 0.5

Experimental Protocols
Detailed experimental protocols for the specific studies on binapacryl cited above are not

readily available in the public domain. However, based on standard aquatic toxicology testing

guidelines, a general methodology for determining the acute toxicity (LC50/EC50) of a

substance like binapacryl to fish and aquatic invertebrates would typically involve the following

steps.
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Generalized Experimental Workflow

Preparation Phase

Exposure Phase

Data Collection & Analysis

Test Organism Acclimation

Static or Semi-Static Exposure
(e.g., 96h for fish, 48h for invertebrates)

Test Solution Preparation
(Binapacryl dilutions)

Regular Observations
(Mortality, behavior)

Water Quality Monitoring
(pH, DO, temp)

Statistical Analysis
(e.g., Probit analysis to determine LC50/EC50)

Click to download full resolution via product page

Caption: Generalized workflow for aquatic toxicity testing.

1. Test Organisms:

Fish: Commonly used species include Rainbow Trout (Oncorhynchus mykiss), Bluegill

Sunfish (Lepomis macrochirus), and Fathead Minnow (Pimephales promelas).

Aquatic Invertebrates:Daphnia magna is a standard test organism for ecotoxicity studies.

2. Test Conditions:

Water: Reconstituted deionized water with standardized hardness, alkalinity, and pH.
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Temperature: Maintained at a constant, species-appropriate temperature (e.g., 12-17°C for

rainbow trout, 20-25°C for fathead minnow and Daphnia magna).

Photoperiod: A controlled light:dark cycle, typically 16:8 hours.

Aeration: Gentle aeration to maintain dissolved oxygen levels above 60% saturation, without

excessively stressing the organisms.

3. Test Procedure:

A range of binapacryl concentrations and a control (without binapacryl) are prepared.

Test organisms are randomly distributed into test chambers for each concentration and the

control.

The test is typically run for 96 hours for fish and 48 hours for invertebrates.

Observations of mortality and sublethal effects (e.g., abnormal behavior) are recorded at

regular intervals (e.g., 24, 48, 72, and 96 hours).

Water quality parameters (pH, dissolved oxygen, temperature) are monitored throughout the

test.

4. Data Analysis:

The concentration of the test substance that is lethal to 50% of the test population (LC50 for

fish) or causes immobilization in 50% of the population (EC50 for invertebrates) is calculated

using statistical methods such as probit analysis.

Mode of Action: Uncoupling of Oxidative
Phosphorylation
The primary mechanism of toxicity for binapacryl and other dinitrophenols is the uncoupling of

oxidative phosphorylation in the mitochondria. This process disrupts the synthesis of adenosine

triphosphate (ATP), the main energy currency of the cell.

Signaling Pathway
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Caption: Uncoupling of oxidative phosphorylation by binapacryl/dinoseb.

In a healthy mitochondrion, the electron transport chain pumps protons (H+) from the

mitochondrial matrix into the intermembrane space, creating a proton gradient. This gradient

drives ATP synthase to produce ATP. Binapacryl, acting as a protonophore, disrupts this

process. It is a lipophilic weak acid that can pick up protons in the acidic intermembrane space

and transport them across the inner mitochondrial membrane back into the matrix, bypassing

ATP synthase. This dissipation of the proton gradient uncouples electron transport from ATP

synthesis. The energy from the electron transport is then released as heat instead of being
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used to generate ATP, leading to cellular energy depletion and ultimately, toxicity and cell

death.

Conclusion
The available data unequivocally demonstrate that binapacryl is highly toxic to both fish and

aquatic invertebrates. Its mode of action, the uncoupling of oxidative phosphorylation, is a well-

understood mechanism that disrupts cellular energy metabolism. Although detailed ecotoxicity

studies on a wide range of aquatic species are not readily available for binapacryl itself, the

data on its more stable and toxic metabolite, dinoseb, further underscores the significant

environmental risk posed by this compound. This technical guide summarizes the critical

information for researchers and professionals working to understand and mitigate the

environmental impacts of pesticides. Further research into the sublethal effects and chronic

toxicity of binapacryl on a broader range of aquatic organisms would be beneficial for a more

complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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